Ethyl 5-nitro-1-propyl-1H-indole-2-carboxylate

• CAS No.: 386251-00-9
• Molecular Formula: C14H16N2O4
• Molecular Weight: 276.29 g/mol
• IUPAC Name: ethyl 5-nitro-1-propylindole-2-carboxylate
• InChI: InChI=1S/C14H16N2O4/c1-3-7-15-12-6-5-11(16(18)19)8-10(12)9-13(15)14(17)20-4-2/h5-6,8-9H,3-4,7H2,1-2H3
• InChI Key: ZRGKITCKPTXUDX-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C(C=C2)[N+](=O)[O-])C=C1C(=O)OCC

Description

Ethyl 5-nitro-1-propyl-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C14H16N2O4 and its molecular weight is 276.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Under argon, 937 mg (4.00 mmol) of ethyl 5-nitro-1H-indole-2-carboxylate (A. Guy, J. -P. Guetté, Synthesis 1980, 222–223) are initially charged in 12 ml of dimethyl sulphoxide. 4.40 mmol of sodium hydride (176 mg of a 60% dispersion in paraffin) are added a little at a time, and the mixture is stirred at 50° C. for 30 min. After cooling to RT, 170 mg (4.40 mmol) of propyl iodide are added, and the mixture is stirred at RT for another 3 h. The reaction mixture is poured into 30 ml of water and extracted with ethyl acetate (6×30 ml). The combined organic phases are washed with 50 ml of sat. sodium chloride sol., dried over sodium sulphate and freed from the solvent using a rotary evaporator. The resulting brown crude product is purified by column chromatography (silica gel 60, mobile phase gradient cyclohexane→cyclohexane-ethyl acetate 3:1), giving the product as second fraction.

Synthesis routes and methods II

Procedure details

To 3.69 g (15.75 mmol) of commercial ethyl 5-Nitro-2-carboxy-indole dissolved in 35 mL of DMSO was added 2.01 g (31.5 mmol) of KOH. The reaction was stirred vigourously for 30 mins., at which time 2.86 mL (31.5 mmol) of propyl bromide was added. After 4 hours an additional 5 mL DMSO was added and the reaction was reacted overnight. 1 mL 5% aqueous NH4Cl was added and poured into toluene (150 mL) and washed with saturated NaHCO3 (100 mL). The aqueous layer was extracted twice with toluene (75 mL each) and the combined organic layers washed with brine (100 mL), dried over Na2SO4 and concentrated. The product was dissolved in 100 mL dioxane and freeze-dried to give 4.15 g (15.1 mmol, 95%) of 93.